Ethyl-(4-methyl-isoxazol-5-ylmethyl)-amine
Cat. No. B8555403
M. Wt: 140.18 g/mol
InChI Key: DCPUIGZGPUXASJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08003654B2
Procedure details
prepared by reaction of 5-chloromethyl-4-methyl-isoxazole with 2M ethylamine in THF.
Identifiers
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REACTION_CXSMILES
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Cl[CH2:2][C:3]1[O:7][N:6]=[CH:5][C:4]=1[CH3:8].[CH2:9]([NH2:11])[CH3:10]>C1COCC1>[CH2:9]([NH:11][CH2:2][C:3]1[O:7][N:6]=[CH:5][C:4]=1[CH3:8])[CH3:10]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClCC1=C(C=NO1)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)N
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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C(C)NCC1=C(C=NO1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
